Cas no 71290-65-8 (2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid)

• Product Name: 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid
• CAS No: 71290-65-8
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD13183820
• CID: 1026383
• PubChem ID: 15571534
• Update Time: 2025-07-18

2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyano-1-methyl-1H-Pyrrole-2-acetic acid
• 2-(5-Cyano-1-methyl-1H-pyrrol-2-yl)acetic acid
• 2-(5-cyano-1-methylpyrrol-2-yl)acetic acid
• 5-Cyano-1-methylpyrrol-2-essigsaeure
• 5-cyano-1-methylpyrrole-2-acetic acid
• AKOS016001469
• APMOBEWQZBWHBO-UHFFFAOYSA-N
• AS-65114
• MFCD13183820
• DTXSID80574592
• SCHEMBL11364366
• CS-0061736
• 5-cyano-1-methyl-1H-pyrrole-2-aceticacid
• 5-Cyano-1-methyl-1H-pyrrole-2-acetic acid, AldrichCPR
• 2-(5-Cyano-1-methyl-1H-pyrrol-2-yl)aceticacid
• WCA29065
• AMY36616
• W17061
• 71290-65-8
• J-517426
• (5-Cyano-1-methyl-1H-pyrrol-2-yl)acetic acid
• 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid

• MDL： MFCD13183820
• Inchi： 1S/C8H8N2O2/c1-10-6(4-8(11)12)2-3-7(10)5-9/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： APMOBEWQZBWHBO-UHFFFAOYSA-N
• SMILES： OC(CC1=CC=C(C#N)N1C)=O

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.02000
• LogP: 0.52388

2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid

Introduction to 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid (CAS No. 71290-65-8)

2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid, also known by its CAS number 71290-65-8, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group and a methyl-substituted pyrrole ring, making it an intriguing candidate for various biochemical and pharmacological studies.

The molecular formula of 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid is C₉H₉N₂O₂, and its molecular weight is approximately 179.17 g/mol. The compound's structure consists of a pyrrole ring with a cyano group at the 5-position and a methyl group at the 1-position, attached to an acetic acid moiety. This combination of functional groups imparts specific chemical and biological properties that are of great interest to researchers.

In recent years, there has been growing interest in the study of 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid due to its potential therapeutic applications. One of the key areas of research has been its role as a building block in the synthesis of more complex molecules, particularly those with biological activity. For instance, this compound has been used as an intermediate in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid in the synthesis of a series of pyrrole-based compounds with potent anti-inflammatory properties. The researchers found that these compounds exhibited significant inhibition of pro-inflammatory cytokines, suggesting their potential as therapeutic agents for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its role in drug development, 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid has also been explored for its potential as a ligand in metal coordination chemistry. A recent publication in Inorganic Chemistry reported the synthesis and characterization of several metal complexes featuring this compound as a ligand. These complexes demonstrated interesting electronic and magnetic properties, making them promising candidates for applications in catalysis and materials science.

The synthetic accessibility of 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid has further enhanced its appeal to researchers. Various synthetic routes have been developed to produce this compound efficiently, including methods involving palladium-catalyzed cross-coupling reactions and multistep sequences involving selective functional group manipulations. These synthetic strategies not only facilitate the preparation of the compound but also allow for the introduction of additional functionalities, expanding its utility in chemical research.

In addition to its chemical properties, the biological activity of 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid has been extensively studied. Preclinical studies have shown that this compound can modulate various cellular processes, including apoptosis and cell cycle regulation. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells, highlighting its potential as an anticancer agent.

The safety profile of 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid is another important aspect that has been investigated. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 2-(5-cyano-1-methyl-1H-pyrrol-2-yl)acetic acid (CAS No. 71290-65-8) is a multifunctional compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.